Cas no 944897-84-1 (5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde)
944897-84-1 structure
Product Name:5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde
- 5-tert-Butyl-[1,3,4]oxadiazole-2-carbaldehyde
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- MDL: MFCD10696514
- Inchi: 1S/C7H10N2O2/c1-7(2,3)6-9-8-5(4-10)11-6/h4H,1-3H3
- InChI Key: ZDZYEXPSLPDMOZ-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C)=NN=C1C=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 56Ų
5-tert-butyl-1,3,4-oxadiazole-2-carbaldehyde Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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